Cas no 868523-86-8 (1-Fmoc-3-pyrrolidineacetic acid)

• Product Name: 1-Fmoc-3-pyrrolidineacetic acid
• CAS No: 868523-86-8
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD02179121
• CID: 2950527
• PubChem ID: 5058537
• Update Time: 2025-06-15

1-Fmoc-3-pyrrolidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-FMOC-3-吡咯烷乙酸
• 1-Fmoc-3-pyrrolidineacetic acid
• 1-Fmoc-3-pyrrolidin-3-yl-acetic acid
• 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]acetic Acid
• 2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-3-yl)acetic acid
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)acetic acid
• SB39193
• Z1869471406
• 2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-3-yl)aceticacid
• EN300-658352
• F79905
• {1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl}acetic acid
• TJB52386
• MFCD02179121
• 985-649-6
• 868523-86-8
• AKOS015156491
• DB-012047
• MKD08240
• rac-(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-3-yl)acetic acid
• Z1269311505

• MDL： MFCD02179121
• Inchi： 1S/C21H21NO4/c23-20(24)11-14-9-10-22(12-14)21(25)26-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)
• InChI Key： NOVFSLBJPZLTLZ-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(CC(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 351.14705815Da
• Monoisotopic Mass: 351.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-Fmoc-3-pyrrolidineacetic acid

Comprehensive Overview of 1-Fmoc-3-pyrrolidineacetic acid (CAS No. 868523-86-8): Applications and Key Insights

1-Fmoc-3-pyrrolidineacetic acid (CAS No. 868523-86-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a pyrrolidineacetic acid backbone coupled with a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a critical building block for solid-phase peptide synthesis (SPPS). Its unique structure ensures high reactivity while maintaining stability during peptide coupling reactions, addressing the growing demand for precision in bioconjugation and drug development.

In recent years, the interest in peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and biodegradable materials. Researchers frequently search for "Fmoc-protected amino acids" or "pyrrolidine derivatives in drug design," highlighting the relevance of 1-Fmoc-3-pyrrolidineacetic acid in modern medicinal chemistry. Its compatibility with automated synthesizers and role in creating peptide hydrogels further align with trends in biomaterials and tissue engineering.

The compound's CAS No. 868523-86-8 is often referenced in patents and academic papers focusing on peptide modifications and prodrug development. A key advantage lies in its ability to introduce pyrrolidine rings into peptide chains, enhancing conformational rigidity and bioavailability—a hot topic in GPCR-targeted drugs and enzyme inhibitors. Users also frequently inquire about "Fmoc deprotection conditions" or "solubility of Fmoc-amino acids," underscoring the need for detailed technical data.

From a synthetic perspective, 1-Fmoc-3-pyrrolidineacetic acid offers excellent stereochemical purity, crucial for asymmetric synthesis applications. Its utility extends to combinatorial chemistry libraries, where structural diversity is paramount. Recent studies explore its incorporation into macrocyclic peptides, a trending area in oncology research and antiviral agents.

Quality control of CAS No. 868523-86-8 involves rigorous HPLC and MS analysis, ensuring compliance with GMP standards for pharmaceutical intermediates. The compound's storage stability (-20°C under inert gas) and handling protocols are frequently discussed in forum threads, reflecting user concerns about long-term usability in lab settings.

In summary, 1-Fmoc-3-pyrrolidineacetic acid bridges fundamental chemistry with cutting-edge applications, from peptide vaccines to smart biomaterials. Its versatility answers pressing needs in personalized medicine and green chemistry, positioning it as a cornerstone in next-generation bioactive molecule design.